Cas no 220844-65-5 (8-Methoxyquinolin-4-amine)

• Product Name: 8-Methoxyquinolin-4-amine
• CAS No: 220844-65-5
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD08063217
• CID: 244049
• PubChem ID: 16767485
• Update Time: 2025-08-05

8-Methoxyquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 8-Methoxyquinolin-4-amine
• 4-Amino-8-methoxyquinoline
• 4-Quinolinamine,8-methoxy-
• 8-methoxy-4-quinolinamine(SALTDATA: FREE)
• 4-Amino-8-methoxylquinoline
• 4-Quinolinamine,8-methoxy
• 8-methoxy-4-quinolinamine
• 8-methoxy-4-quinolylamine
• DTXSID10587998
• F2183-0014
• VIA84465
• 220844-65-5
• AB43466
• AKOS002329921
• D81817
• CS-0449708
• 4-amino-8-methoxylquinoline, AldrichCPR
• FT-0644037
• QF6
• SCHEMBL7370612
• MFCD08063217
• A815906
• VS-10107
• BBL030900
• STK787820
• DB-045787

• MDL： MFCD08063217
• Inchi： 1S/C10H10N2O/c1-13-9-4-2-3-7-8(11)5-6-12-10(7)9/h2-6H,1H3,(H2,11,12)
• InChI Key： QMBPJEIUEYDRGP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C(C=CN=C21)N

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1A^2

Experimental Properties

• Density: 1.218
• Boiling Point: 369.649°C at 760 mmHg
• Flash Point: 177.357°C
• Refractive Index: 1.665
• PSA: 48.14000
• LogP: 2.40680

8-Methoxyquinolin-4-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 8-Methoxyquinolin-4-amine

Comprehensive Analysis of 8-Methoxyquinolin-4-amine (CAS No. 220844-65-5): Properties, Applications, and Research Insights

8-Methoxyquinolin-4-amine (CAS No. 220844-65-5) is a specialized organic compound belonging to the quinoline derivative family. Its molecular structure features a methoxy group at the 8-position and an amino group at the 4-position of the quinoline core, making it a versatile intermediate in pharmaceutical and agrochemical research. The compound's unique structural properties and reactivity have garnered significant attention in recent years, particularly in the development of novel bioactive molecules.

Recent studies highlight the growing interest in 8-Methoxyquinolin-4-amine as a key building block for drug discovery. Researchers are exploring its potential in designing antimicrobial agents and anti-inflammatory compounds, aligning with global healthcare demands. The compound's CAS No. 220844-65-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry. Its methoxyquinoline scaffold is also investigated for fluorescence applications, a hot topic in material science.

From a synthetic perspective, 8-Methoxyquinolin-4-amine offers excellent chemodiversity, enabling modifications at multiple sites. This adaptability addresses the rising demand for structure-activity relationship (SAR) studies, a trending focus in AI-driven drug design. Laboratories often query "synthesis of 8-Methoxyquinolin-4-amine" or "CAS 220844-65-5 suppliers", indicating its commercial and research value. The compound's solubility profile and stability under physiological conditions further enhance its utility.

Environmental and green chemistry applications of 8-Methoxyquinolin-4-amine are emerging areas of interest. With increasing searches for eco-friendly heterocyclic compounds, this molecule's potential in catalysis and biodegradable materials is being evaluated. Its low toxicity profile (as per available data) makes it a candidate for sustainable chemical processes, resonating with the circular economy trend.

Analytical characterization of CAS No. 220844-65-5 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, frequently discussed in online forums. The compound's chromatographic behavior and spectral fingerprints are critical for quality control, a major concern for purchasers searching "8-Methoxyquinolin-4-amine purity standards". Regulatory compliance with REACH and other frameworks is another hot-button issue addressed in technical datasheets.

In material science, the photophysical properties of 8-Methoxyquinolin-4-amine are under investigation for OLED technologies and sensor development. This aligns with booming interest in organic electronic materials, as seen in search trends. The compound's electron-donating methoxy group contributes to tunable luminescence efficiency, a feature explored in recent patents.

Market analyses reveal steady growth in demand for high-purity 8-Methoxyquinolin-4-amine, driven by pharmaceutical R&D expansions in Asia-Pacific regions. Queries like "CAS 220844-65-5 price trends" or "bulk suppliers of methoxyquinoline derivatives" reflect commercial dynamics. The compound's intellectual property landscape shows increasing patent filings, particularly for cancer research applications – a consistently high-traffic topic in scientific literature.

Future research directions for 8-Methoxyquinolin-4-amine may explore its computational modeling potential, leveraging AI-assisted molecular simulations. The intersection of quantum chemistry calculations and experimental validation represents a cutting-edge approach to optimize this compound's bioavailability and target selectivity – key phrases in contemporary drug development discourse.